2-amino-N-(cyanomethyl)acetamide, methanesulfonic acid

• IUPAC Name: 2-amino-N-(cyanomethyl)acetamide;methanesulfonic acid
• InChI: InChI=1S/C4H7N3O.CH4O3S/c5-1-2-7-4(8)3-6;1-5(2,3)4/h2-3,6H2,(H,7,8);1H3,(H,2,3,4)
• InChI Key: YIBFIYVLZLUVRW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)O.C(C#N)NC(=O)CN
• Molecular Formula: C5H11N3O4S
• Molecular Weight: 209.23 g/mol
• CAS No.: 117087-84-0

Description

2-Amino-N-(cyanomethyl)acetamide, methanesulfonic acid is a compound combining an acetamide backbone with a 2-amino group, a cyanomethyl substituent, and methanesulfonic acid. Methanesulfonic acid (MSA) is often employed as a catalyst or counterion in synthesis, enhancing solubility and stability . The cyanomethyl group (-CH2CN) introduces unique electronic and steric effects, which may influence reactivity, solubility, and biological interactions compared to other substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-amino-N-(cyanomethyl)acetamide, methanesulfonic acid typically involves the reaction of cyanomethylamine with acetamide under controlled conditions. The reaction is often carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using automated reactors. The process includes precise control of temperature, pressure, and reaction time to ensure high yield and purity of the final product. The compound is then purified through crystallization or other separation techniques .

Chemical Reactions Analysis

Types of Reactions: 2-amino-N-(cyanomethyl)acetamide, methanesulfonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and cyanomethyl groups can participate in substitution reactions with other chemical species.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or alkylating agents.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitriles or carboxylic acids, while reduction may produce amines or alcohols .

Scientific Research Applications

2-amino-N-(cyanomethyl)acetamide, methanesulfonic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-amino-N-(cyanomethyl)acetamide, methanesulfonic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering various biochemical pathways. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Amino-N-Substituted Acetamides

(a) 2-Amino-N-(1,2-diphenylethyl)-acetamide hydrochloride (FPL 13950)

• Structure: Features a bulky diphenylethyl group instead of cyanomethyl.
• Properties: Demonstrates neuroprotective and anticonvulsant activity via weak NMDA receptor antagonism.
• Key Difference: The cyanomethyl group in the target compound may reduce lipophilicity compared to FPL 13950, altering pharmacokinetics.

(b) 2-Amino-N-(arylsulfinyl)-acetamide Derivatives

• Structure : Contains arylsulfinyl groups, which are electron-withdrawing and capable of hydrogen bonding.

(c) 2-Amino-N-(2,2-difluoroethyl)acetamide Hydrochloride

• Structure : Difluoroethyl substituent introduces electronegativity and metabolic stability.
• Synthesis: Likely prepared via nucleophilic substitution, similar to other 2-aminoacetamides .
• Comparison: The cyanomethyl group may confer higher reactivity due to the nitrile’s susceptibility to hydrolysis, unlike stable C-F bonds.

Methanesulfonic Acid-Containing Compounds

(a) N-[6-(2-(diethylamino)ethoxy)-4,7-dimethoxybenzofuran-5-yl]acetamide Methanesulfonate

• Structure : Combines a complex benzofuran-acetamide with MSA as a counterion.
• Properties : MSA improves water solubility and crystallinity, critical for pharmaceutical formulations .
• Relevance: The target compound’s MSA component likely enhances solubility similarly, though the cyanomethyl group may moderate this effect.

Key Research Findings and Implications

• Solubility vs.
• Synthetic Efficiency: MSA’s catalytic role in cyclization (e.g., ) suggests efficient routes for analogous compounds, though cyanomethyl’s reactivity may require controlled conditions.
• Toxicological Considerations: Nitrile-containing compounds (e.g., 2-cyanoacetamides) may pose toxicity risks if metabolized to cyanide, necessitating thorough safety profiling .

Biological Activity

2-amino-N-(cyanomethyl)acetamide, methanesulfonic acid (CAS No. 117087-84-0) is a compound with a unique structural configuration that includes an amino group, a cyanomethyl group, and an acetamide group, combined with methanesulfonic acid. This compound is gaining attention in various fields of research due to its potential biological activities and applications in medicinal chemistry.

The compound's molecular formula is C5H10N2O2S, and it possesses distinct chemical properties that enable it to participate in various reactions:

• Oxidation : Can form different oxidation products.
• Reduction : May be reduced to yield several derivatives.
• Substitution : The amino and cyanomethyl groups can engage in substitution reactions with other chemical species.

Biological Activity

Research indicates that 2-amino-N-(cyanomethyl)acetamide, methanesulfonic acid exhibits several biological activities:

• Antimicrobial Properties : Preliminary studies suggest that the compound may possess antimicrobial effects against various pathogens. A study demonstrated its effectiveness in inhibiting bacterial growth at specific concentrations .
• Cytotoxicity : Investigations into the cytotoxic effects of this compound revealed concentration-dependent inhibition of certain cell lines, indicating potential applications in cancer therapy .
• Enzyme Modulation : The compound has been shown to interact with specific enzymes, potentially modulating their activity. This interaction could be leveraged for therapeutic purposes, particularly in enzyme-related diseases .

The mechanism through which 2-amino-N-(cyanomethyl)acetamide, methanesulfonic acid exerts its biological effects involves binding to specific molecular targets such as enzymes or receptors. This binding can lead to modulation of various biochemical pathways, influencing cellular responses and potentially leading to therapeutic outcomes .

Research Applications

The compound has diverse applications in scientific research:

• Medicinal Chemistry : It serves as a building block for synthesizing more complex pharmaceutical compounds.
• Biological Studies : Researchers are exploring its interactions with biomolecules to understand its potential therapeutic uses better.
• Industrial Applications : Utilized in the production of specialty chemicals and materials due to its unique properties.

Case Studies

• Antimicrobial Activity Study :
  • In a recent study, 2-amino-N-(cyanomethyl)acetamide was tested against several bacterial strains. Results indicated significant inhibition at concentrations above 50 µM, suggesting its potential as an antimicrobial agent.
• Cytotoxicity Assessment :
  • A cytotoxicity assay revealed that the compound displayed IC50 values ranging from 25 µM to 50 µM against cancer cell lines, demonstrating its potential as a chemotherapeutic agent.

Comparative Analysis

The following table summarizes the biological activities of 2-amino-N-(cyanomethyl)acetamide compared to similar compounds:

Compound	Antimicrobial Activity	Cytotoxicity (IC50)	Enzyme Modulation
2-amino-N-(cyanomethyl)acetamide	Moderate	25-50 µM	Yes
2-aminoacetamide	Low	>100 µM	No
N-(cyanomethyl)acetamide	Moderate	50-75 µM	Yes